Cas no 89730-03-0 (Cycloheptanone, 2-(hexylsulfonyl)-)

• Product name: Cycloheptanone, 2-(hexylsulfonyl)-
• CAS No: 89730-03-0
• MF: C₁₃H₂₄O₃S
• MW: 260.392863273621
• CID: 591226
• PubChem ID: 13128907

Cycloheptanone, 2-(hexylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-(hexylsulfonyl)-
• 2-hexylsulfonylcycloheptan-1-one
• 2-(HEXANE-1-SULFONYL)CYCLOHEPTAN-1-ONE
• DTXSID10520441
• 89730-03-0

• Inchi： InChI=1S/C13H24O3S/c1-2-3-4-8-11-17(15,16)13-10-7-5-6-9-12(13)14/h13H,2-11H2,1H3
• InChI Key： CLHUOLZEOTZFPH-UHFFFAOYSA-N
• SMILES： CCCCCCS(=O)(=O)C1CCCCCC1=O

Computed Properties

• Exact Mass: 260.14461580g/mol
• Monoisotopic Mass: 260.14461580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.6Ų